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Introduction

Iscotrizinol, also known as Diethylhexyl Butamido Triazone, is a highly effective and
photostable organic UVB filter. Its oil-soluble and hydrophobic properties make it an
exceptional candidate for use in water-resistant and water-repellent sunscreen formulations.[1]
[2][3] This document provides detailed application notes, experimental protocols, and
formulation guidelines for leveraging Iscotrizinol to develop high-performance, water-resistant
sun care products.

Iscotrizinol is recognized for its ability to achieve high Sun Protection Factor (SPF) values at
relatively low concentrations.[1][4][3] A key attribute of Iscotrizinol is its remarkable
photostability, reportedly losing only 10% of its SPF protection after 25 hours of sun exposure,
a significant advantage over many other chemical UV filters.[1][4][2][5] This inherent stability,
combined with its oil-solubility, contributes to the creation of durable sunscreen films on the skin
that are less prone to being washed off by sweat or water.[6]

Key Properties of Iscotrizinol for Water-Resistant
Formulations
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Relevance to Water-

Property Description . .
Resistant Formulations
Essential for incorporation into
the oil phase of emulsions,
N Oil-soluble, insoluble in water. contributing to the
Solubility

[7]

formulation's overall
hydrophobicity and resistance

to being washed off.

Photostability

Exceptionally high
photostability, retaining
approximately 90% of its
protective efficacy after 25
hours of UV exposure.[1][2][5]

Ensures prolonged and
reliable sun protection, even
during extended outdoor
activities that may involve sun

and water exposure.

As an oil-soluble molecule, it

This property is crucial for

creating a water-repellent film

Hydrophobicity possesses a hydrophobic on the skin, which is
nature. fundamental for water-resistant
performance.[6]
Allows for the formulation of
] o effective sunscreens with
_ High SPF contribution even at )
Efficacy ) potentially better sensory
low concentrations.[1][4][3] _ _
profiles (less greasy, lighter
feel).
Works well in combination with  Enables the development of
Synergy other UV filters to enhance the  broad-spectrum sunscreens

overall SPF of a formulation.[3]

with optimized performance.

Data Presentation: Performance in Water-Resistant

Formulations

While specific quantitative data for water-resistant formulations containing Iscotrizinol is not

extensively published in publicly available literature, the following tables illustrate the expected

performance and how data should be structured for comparison. The values presented are
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hypothetical and for illustrative purposes, based on the known properties of Iscotrizinol and
the requirements for water-resistance claims.

Table 1: lllustrative In Vivo Water Resistance Performance of a Sunscreen Formulation with

Iscotrizinol
.. . SPF after
Iscotrizin Initial .
. . 80 min SPF Water
Formulati ol Other UV Static . ]
. Water Retention Resistanc
onID Concentr  Filters SPF . .
. Immersio (%) e Claim
ation (%) (Mean)
n (Mean)
Octisalate,
Avobenzon
Very Water
F-DBT-01 3 e, 55.8 52.3 93.7 )
Resistant
Octocrylen
e
Octisalate,
F- Avobenzon
Water
CONTROL 0 e, 54.2 45.1 83.2 )
Resistant
-01 Octocrylen
e
Table 2: lllustrative In Vitro Water Resistance Data
o In Vitro SPF
. Iscotrizinol . ] SPF
Formulation ] Initial In after 80 min .
Concentrati  Substrate . Retention
ID Vitro SPF Water
on (%) : (%)
Immersion
F-DBT-02 2.5 PMMA Plates  32.1 29.5 91.9
F-CONTROL-
02 PMMA Plates  31.5 25.4 80.6

Experimental Protocols
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In Vivo Water Resistance Testing (Based on ISO 18861
and I1ISO 24444)

This protocol outlines the determination of a sunscreen's water resistance by assessing its SPF
value after prolonged water immersion.

4.1.1. Objective: To determine the "Water Resistant" or "Very Water Resistant" capability of a
sunscreen formulation containing Iscotrizinol.

4.1.2. Materials and Equipment:

e Test sunscreen formulation

o Reference sunscreen (e.g., P2 reference standard)

e Human volunteers (meeting inclusion/exclusion criteria)

e Solar simulator (compliant with ISO 24444)

e Spa-pool or jacuzzi with controlled water temperature (30 £ 2°C) and circulation

e Analytical balance

» Syringes and finger cots for application

4.1.3. Procedure:

o Subject Selection: Recruit a panel of healthy adult volunteers with skin types I, II, or IlI.

» Test Site Demarcation: Mark test sites on the volunteers' backs (intrascapular region).

o Static SPF Determination (Pre-immersion):
o Apply the test sunscreen formulation accurately at 2.0 mg/cm? to a designated test site.
o Allow the sunscreen to dry for 15-30 minutes.

o Expose the test site to a series of increasing UV doses from the solar simulator.
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o Assess erythema 16-24 hours after UV exposure to determine the Minimal Erythema Dose
(MED) on protected skin (MEDp).

o Simultaneously determine the MED on unprotected skin (MEDu).

o Calculate the static SPF as MEDp / MEDu.

o Water Immersion:

o For a "Water Resistant" claim, subjects undergo two 20-minute immersion periods with a
15-20 minute rest period out of the water in between.

o For a "Very Water Resistant” claim, subjects undergo four 20-minute immersion periods
with 15-20 minute rest periods. The water in the spa-pool should be circulated.

e Post-immersion SPF Determination:

o After the final immersion period, allow the skin to air dry without toweling.

o Repeat the UV exposure and MED assessment as described in step 3 on the immersed
site.

o Calculate the post-immersion SPF.

o Data Analysis:

o Calculate the mean static SPF and the mean post-immersion SPF.

o To claim "Water Resistant" or "Very Water Resistant,” the mean post-immersion SPF must
be at least 50% of the mean static SPF.
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In Vivo Water Resistance Testing Workflow
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In Vitro Water Resistance Testing

This protocol provides a more rapid and cost-effective method for screening the water
resistance of formulations.

4.2.1. Objective: To assess the water resistance of a sunscreen formulation by measuring the
change in its in vitro SPF after water immersion.

4.2.2. Materials and Equipment:

e Test sunscreen formulation

e Substrates: Polymethyl methacrylate (PMMA) plates

o UV-Vis Spectrophotometer with an integrating sphere

o Water bath with controlled temperature and stirring mechanism

e Syringes or micropipettes for precise application

e Gloved finger or automated spreading device

4.2.3. Procedure:

o Substrate Preparation: Ensure PMMA plates are clean and ready for application.

e Sunscreen Application: Apply a precise amount of the sunscreen formulation (e.g., 1.3
mg/cm?) evenly onto the surface of the PMMA plates.

o Drying/Film Formation: Allow the sunscreen film to dry and set for a specified time (e.g., 30
minutes) at a controlled temperature.

« Initial SPF Measurement (Pre-immersion):

o Measure the UV transmittance through the sunscreen-coated plate at multiple points using
the spectrophotometer.

o Calculate the initial in vitro SPF value.
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Water Immersion:

o Immerse the PMMA plates in a water bath maintained at a constant temperature (e.g., 25-
30°C).

o Gently stir the water for a defined period (e.g., 40 or 80 minutes).
Drying:

o Carefully remove the plates from the water bath and allow them to air dry completely in a
horizontal position.

Final SPF Measurement (Post-immersion):

o Once dry, repeat the UV transmittance measurement on the immersed plates.
o Calculate the final in vitro SPF value.

Data Analysis:

o Calculate the percentage of SPF retention: (Final SPF / Initial SPF) * 100.

o A higher retention percentage indicates better water resistance.
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In Vitro Water Resistance Testing Workflow

Formulation Guidelines for Water-Resistant
Sunscreens with Iscotrizinol

The inclusion of Iscotrizinol in a water-resistant sunscreen requires careful consideration of

the overall formulation strategy.
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General Principles:

o Emulsion Type: Water-in-oil (W/O) emulsions generally offer superior water resistance
compared to oil-in-water (O/W) emulsions. However, well-formulated O/W emulsions can
also achieve high water resistance.

o Film Formers: Incorporate film-forming polymers (e.g., Acrylates Copolymers, VP/Eicosene
Copolymer) to create a durable, water-repellent film on the skin.

o Emollients: Select hydrophobic emollients that contribute to the water-resistant barrier.

» Minimize Hydrophilic Ingredients: Reduce the concentration of highly water-soluble
ingredients that can compromise the integrity of the sunscreen film upon contact with water.

e Solubilization of Iscotrizinol: As Iscotrizinol is a powder, it needs to be properly solubilized
in the oil phase. This may require heating the oil phase to 70-80°C and adding Iscotrizinol
slowly under agitation.

lllustrative Formulation: SPF 50+ "Very Water Resistant"
Cream

This is a sample formulation and should be optimized and tested for stability and efficacy.
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Ingredient (INCI

Phase Function % wiw
Name)

A Aqua Solvent g.s. to 100

Glycerin Humectant 3.00

Disodium EDTA Chelating Agent 0.10
Iscotrizinol

B (Diethylhexyl UVB Filter 3.00
Butamido Triazone)

Bis-

Ethylhexyloxyphenol Broad-Spectrum UV 950

Methoxyphenyl Filter '

Triazine

Butyl

Methoxydibenzoylmet  UVA Filter 4.00

hane
UVB Filter /

Octocrylene . 8.00
Photostabilizer

C12-15 Alkyl Emollient / UV Filter 5 00

Benzoate Solvent '

Cetearyl Alcohol Emulsifier / Thickener 2.00

Glyceryl Stearate Emulsifier 1.50

VP/Eicosene Film Former / Water- 200

Copolymer Resistant Agent '
Phenoxyethanol, )

C ) Preservative 1.00
Ethylhexylglycerin

Fragrance Fragrance 0.20

Procedure:
e Heat Phase Ato 75-80°C.
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 In a separate vessel, combine Phase B ingredients and heat to 75-80°C until all solids are
dissolved.

e Add Phase B to Phase A under homogenization.
e Cool the emulsion to 40°C with gentle stirring.
e Add Phase C ingredients and mix until uniform.

o Adjust pH if necessary.

Resulting Properties

High and Photostable SPF

Formation of a Hydrophobic Film on Skin H Enhanced Water Resistance

Film-Forming Polymers

Water Phase Components
(Water, Humectants, Thickeners)

Other UV Filters (Oil-Soluble)

Oil Phase Components
(Emollients, Waxes, Solvents)

Iscotrizinol (Oil-Soluble UVB Filter)

Click to download full resolution via product page

Logical Relationship for Formulating with Iscotrizinol

Conclusion

Iscotrizinol is a valuable ingredient for developing water-resistant sunscreen formulations due
to its inherent hydrophobicity, oil-solubility, and exceptional photostability. By incorporating
Iscotrizinol into a well-designed formulation chassis that includes effective film-formers and a
suitable emulsion base, researchers and formulators can create high-performance sun care
products that offer durable and reliable protection, even during activities involving water
exposure. Rigorous in vivo and in vitro testing is essential to substantiate water-resistance
claims and ensure product efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Iscotrizinol in Water-
Resistant Sunscreen Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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